1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine

• Molecular Formula: C22H30N2O4S
• Molecular Weight: 418.6 g/mol
• IUPAC Name: 1-(4-butoxyphenyl)sulfonyl-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C22H30N2O4S/c1-3-5-18-28-19-10-12-20(13-11-19)29(25,26)24-16-14-23(15-17-24)21-8-6-7-9-22(21)27-4-2/h6-13H,3-5,14-18H2,1-2H3
• InChI Key: ZUFIZZCWBPYZKE-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OCC

Description

1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine, also known as Boc-PIP-OEt, is a compound that has gained significant attention in the field of medicinal chemistry. It is a piperazine derivative that has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. It has also been shown to inhibit the activity of enzymes such as COX-2, which are involved in the inflammatory response.
Biochemical and physiological effects:
1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to have anticonvulsant effects by modulating the activity of ion channels in the brain. Additionally, 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine has been shown to have anxiolytic and antidepressant effects, possibly through its modulation of neurotransmitter activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine is its versatility in the laboratory. It can be easily synthesized and purified, making it a useful tool for studying the biological effects of piperazine derivatives. However, one limitation of 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine is its potential toxicity, particularly at high concentrations. Careful dosing and safety precautions must be taken when working with this compound.

Future Directions

There are several future directions for research on 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine. One area of interest is its potential use in the treatment of epilepsy and other neurological disorders. Additionally, further studies are needed to determine the optimal dosing and safety profile of this compound. Finally, the development of more potent and selective piperazine derivatives may lead to the discovery of novel therapeutics for a range of diseases and conditions.
Conclusion:
In conclusion, 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine is a piperazine derivative that has shown promise as a potential therapeutic agent for a range of diseases and conditions. Its anti-inflammatory, analgesic, anticonvulsant, and anxiolytic effects make it a versatile compound for use in the laboratory. However, further research is needed to fully understand its mechanism of action and to determine its optimal dosing and safety profile.

Synthesis Methods

1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine can be synthesized through a multistep process that involves the reaction of 4-butoxybenzenesulfonyl chloride with 2-ethoxyaniline to form 1-(4-butoxyphenylsulfonyl)-2-ethoxyaniline. The resulting compound is then reacted with piperazine in the presence of a base to form 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine. The purity of the final product can be confirmed using analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine has been extensively studied for its potential use in the treatment of various diseases and conditions. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, it has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. 1-[(4-Butoxyphenyl)sulfonyl]-4-(2-ethoxyphenyl)piperazine has also been studied for its potential use in the treatment of depression and anxiety disorders.